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Compound of Interest

Compound Name: 4-Bromo-2,N,N-trimethylaniline

Cat. No.: B1280631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Bromo-2,N,N-trimethylaniline, a chemical intermediate with applications in organic synthesis.

This document is intended to serve as a valuable resource for professionals in research and

development, offering detailed experimental protocols and a structured presentation of key

data.

Core Physical Properties
The physical characteristics of a compound are critical for its application in synthesis,

formulation, and quality control. The following table summarizes the known physical properties

of 4-Bromo-2,N,N-trimethylaniline.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1280631?utm_src=pdf-interest
https://www.benchchem.com/product/b1280631?utm_src=pdf-body
https://www.benchchem.com/product/b1280631?utm_src=pdf-body
https://www.benchchem.com/product/b1280631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₉H₁₂BrN [1][2]

Molecular Weight 214.11 g/mol [1][2]

Melting Point 54 °C [3]

Boiling Point 148 °C at 17 mmHg [3]

Density Data not available

Solubility

Insoluble in water; Soluble in

polar aprotic and protic organic

solvents.

[4]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail standardized experimental methodologies for key physical properties.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a crucial indicator of purity.

Methodology: Capillary Method

Sample Preparation: A small amount of finely powdered 4-Bromo-2,N,N-trimethylaniline is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a melting point apparatus

(e.g., a Thiele tube or an automated instrument).

Heating: The apparatus is heated slowly and steadily, at a rate of 1-2 °C per minute,

especially near the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which it completely liquefies are recorded as
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the melting range. For a pure substance, this range is typically narrow.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small quantity of 4-Bromo-2,N,N-trimethylaniline is placed in a

distillation flask with a few boiling chips to ensure smooth boiling. A thermometer is

positioned so that its bulb is just below the side arm of the flask.

Heating: The flask is heated gently.

Observation: The temperature is recorded when the liquid is boiling and its vapor is

condensing on the thermometer bulb, resulting in a steady temperature reading. This steady

temperature is the boiling point at the recorded atmospheric pressure.

Density Determination
Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Measurement of Empty Pycnometer: A clean and dry pycnometer (a flask with a specific

volume) is accurately weighed.

Measurement with Sample: The pycnometer is filled with 4-Bromo-2,N,N-trimethylaniline,

ensuring no air bubbles are present, and weighed again.

Measurement with a Liquid of Known Density: The pycnometer is emptied, cleaned, and

filled with a liquid of known density (e.g., distilled water) and weighed.

Calculation: The volume of the pycnometer is determined from the mass and density of the

known liquid. The density of the sample is then calculated by dividing the mass of the sample

by the volume of the pycnometer.
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Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative and Semi-Quantitative Analysis

Solvent Selection: A range of solvents with varying polarities is selected (e.g., water, ethanol,

acetone, diethyl ether, hexane).

Sample Addition: A small, measured amount of 4-Bromo-2,N,N-trimethylaniline (e.g., 10

mg) is added to a test tube containing a specific volume of the solvent (e.g., 1 mL).

Observation: The mixture is agitated and observed for dissolution at room temperature. If the

solid dissolves, it is recorded as soluble.

Heating: If the substance is insoluble at room temperature, the mixture is gently heated to

determine if solubility increases with temperature.

Semi-Quantitative Determination: To determine the approximate solubility, small, known

amounts of the solute are added to a fixed volume of the solvent until no more solute

dissolves, creating a saturated solution.

Experimental Workflow
The following diagram illustrates a general workflow for the determination of the physical

properties of an organic compound like 4-Bromo-2,N,N-trimethylaniline.
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Caption: General workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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